Cas no 1220021-18-0 (2-(4-Piperidinyl)ethyl 4-methoxybenzoatehydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl 4-methoxybenzoatehydrochloride
• CAS No: 1220021-18-0
• MF: C₁₅H₂₂ClNO₃
• MW: 299.793083667755
• CID: 1077170
• PubChem ID: 56829504
• Update Time: 2025-06-08

2-(4-Piperidinyl)ethyl 4-methoxybenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride
• 2-(piperidin-4-yl)ethyl4-methoxybenzoatehydrochloride
• 2-(4-Piperidinyl)ethyl 4-methoxybenzoatehydrochloride
• 2-(piperidin-4-yl)ethyl 4-methoxybenzoate hydrochloride
• 2-piperidin-4-ylethyl 4-methoxybenzoate;hydrochloride
• AKOS015849473
• 1220021-18-0

• MDL： MFCD13559759
• Inchi： 1S/C15H21NO3.ClH/c1-18-14-4-2-13(3-5-14)15(17)19-11-8-12-6-9-16-10-7-12;/h2-5,12,16H,6-11H2,1H3;1H
• InChI Key： NHORSZKHCZYKOG-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC(=CC=1)OC)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 299.1288213g/mol
• Monoisotopic Mass: 299.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-(4-Piperidinyl)ethyl 4-methoxybenzoatehydrochloride

2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride: A Comprehensive Overview

The compound 2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride (CAS No. 1220021-18-0) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, an ethyl group, and a benzoate moiety with a methoxy substituent, all of which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine, a six-membered saturated ring with one nitrogen atom, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. In the case of 2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride, the piperidine ring is attached to an ethyl group, which serves as a linker to the benzoate moiety. This structure enhances the molecule's bioavailability and stability, making it a promising candidate for drug delivery systems.

The 4-methoxybenzoate group in the compound plays a crucial role in modulating its pharmacokinetic properties. The methoxy substituent increases the lipophilicity of the molecule, which is essential for crossing biological membranes. Additionally, the benzoate group can act as a bioisostere for carboxylic acids, offering potential therapeutic advantages in treating conditions such as inflammation and neurodegenerative diseases.

From a synthetic perspective, 2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride can be synthesized through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution or coupling reactions, followed by hydrochloride salt formation to ensure stability. Researchers have optimized these methods to achieve high yields and purity, which are critical for pharmaceutical applications.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a precursor for more complex drug molecules due to its versatile structure. Moreover, its ability to form stable salts makes it suitable for use in controlled-release drug delivery systems. Recent studies have also explored its role in inhibiting certain enzymes associated with chronic diseases, further underscoring its therapeutic potential.

The CAS registry number 1220021-18-0 serves as a unique identifier for this compound within chemical databases. This number facilitates accurate referencing and ensures consistency in scientific communication. Researchers can access detailed information about the compound's physical properties, toxicity profiles, and synthesis methods through databases such as PubChem and ChemSpider.

In conclusion, 2-(4-Piperidinyl)ethyl 4-methoxybenzoate hydrochloride (CAS No. 1220021-18-0) is a versatile compound with promising applications in pharmaceuticals and beyond. Its unique structure, combined with recent advancements in synthetic methods and therapeutic applications, positions it as a valuable tool in modern chemistry research.